Cas no 2098079-02-6 (1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol)

• Product Name: 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol
• CAS No: 2098079-02-6
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 5042927
• Update Time: 2025-10-29

1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol
• 1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol
• 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol

• Inchi： 1S/C11H13N3OS/c15-8-3-2-6-14(7-8)11-13-9-4-1-5-12-10(9)16-11/h1,4-5,8,15H,2-3,6-7H2
• InChI Key： SCZXDZNHUBXHGD-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1N1CCCC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 77.5

Additional information on 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol

Comprehensive Overview of 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol (CAS No. 2098079-02-6)

1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol, with the CAS number 2098079-02-6, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of thiazolo[5,4-b]pyridine derivatives, which are known for their potential applications in drug discovery and development. The presence of both thiazole and pyridine rings in its structure contributes to its diverse biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol has surged, driven by their role in targeting various diseases. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their efficacy in treating cancers and inflammatory disorders. The compound's piperidin-3-ol moiety further enhances its binding affinity to biological targets, making it a promising candidate for further investigation. With the rise of personalized medicine and targeted therapy, this compound aligns well with current trends in drug development.

The synthesis of 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol involves multi-step organic reactions, often starting from readily available precursors like 2-aminopyridine and thiazole derivatives. Its CAS number 2098079-02-6 serves as a unique identifier in chemical databases, facilitating its tracking in research and commercial applications. The compound's stability under physiological conditions and its solubility profile are critical factors influencing its bioavailability, a topic frequently searched by scientists and industry professionals.

One of the most searched questions related to this compound is its potential biological activity and mechanism of action. Preliminary studies suggest that 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol may interact with specific enzyme pathways, modulating cellular processes such as proliferation and apoptosis. This has led to increased interest in its application for neurodegenerative diseases and metabolic disorders, areas where current treatments often fall short. Additionally, its low toxicity profile in preclinical models makes it a viable candidate for further development.

From a commercial perspective, the compound's patent status and supply chain are frequently queried topics. As of now, 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol is primarily available for research purposes, with several specialty chemical suppliers listing it under its CAS number 2098079-02-6. Its pricing and availability vary depending on purity and quantity, factors that are crucial for laboratories and pharmaceutical companies. The growing interest in small molecule therapeutics has further amplified its relevance in the market.

In conclusion, 1-(Thiazolo[5,4-b]pyridin-2-yl)piperidin-3-ol (CAS No. 2098079-02-6) represents a fascinating area of research with broad implications for modern medicine. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a compound worth watching in the coming years. As the scientific community continues to explore its capabilities, this thiazolo-pyridine derivative may soon find its place in the next generation of drug candidates.